Cas no 133038-85-4 (2,5,10,13-Tetraazatetradecanedioicacid,7,7-difluoro-3,12-bis(1-methylethyl)-4,8,11-trioxo-6,9-bis(phenylmethyl)-,bis(phenylmethyl) ester, [3S-(3R*,6R*,9R*,12R*)]- (9CI))

• Product name: 2,5,10,13-Tetraazatetradecanedioicacid,7,7-difluoro-3,12-bis(1-methylethyl)-4,8,11-trioxo-6,9-bis(phenylmethyl)-,bis(phenylmethyl) ester, [3S-(3R*,6R*,9R*,12R*)]- (9CI)
• CAS No: 133038-85-4
• MF: C₄₄H₅₀N₄O₇F₂
• MW: 784.8872
• CID: 166779
• PubChem ID: 464746

2,5,10,13-Tetraazatetradecanedioicacid,7,7-difluoro-3,12-bis(1-methylethyl)-4,8,11-trioxo-6,9-bis(phenylmethyl)-,bis(phenylmethyl) ester, [3S-(3R*,6R*,9R*,12R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5,10,13-Tetraazatetradecanedioicacid,7,7-difluoro-3,12-bis(1-methylethyl)-4,8,11-trioxo-6,9-bis(phenylmethyl)-,bis(phenylmethyl) ester, [3S-(3R*,6R*,9R*,12R*)]- (9CI)
• 2,5,10,13-Tetraazatetradecanedioicacid,7,7-difluoro-3,12-bis(1-methylethyl)-4,8,11-trioxo-6,9-...
• 2,5,10,13-Tetraazatetradecanedioicacid,7,7-difluoro-3,12-bis(1-methylethyl)-4,8,11-trioxo-6,9-bis(phenylmethyl)-,bis(phenylme
• benzyl N-[(1S)-1-[[(2S,5S)-3,3-difluoro-5-[[(2S)-3-methyl-2-phenylmeth oxycarbonylamino-butanoyl]amino]-4-oxo-1,6-diphenyl-hexan-2-yl]carbamo yl]-2-methyl-propyl]carbamate
• benzyl N-[(2S)-1-[[(2S,5S)-3,3-difluoro-5-[[(2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoyl]amino]-4-oxo-1,6-diphenylhexan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]carbamate
• 2,5,10,13-Tetraazatetradecanedioic acid, 7,7-difluoro-3,12-bis(1-methylethyl)-4,8,11-trioxo-6,9-bis(phenylmethyl)-, bis(phenylmethyl) ester, (3S-(3R*,6R*,9R*,12R*))-
• benzyl [(5S,8S,11S,14S)-8,11-dibenzyl-10,10-difluoro-15-methyl-3,6,9,13-tetraoxo-1-phenyl-5-(propan-2-yl)-2-oxa-4,7,12-triazahexadecan-14-yl]carbamate (non-preferred name)
• 2,5,10,13-Tetraazatetradecanedioic acid, 7,7-difluoro-3,12-bis(1-methylethyl)-4,8,11-trioxo-6,9-bis(phenylmethyl)-, bis(phenylmethyl) ester, [3S-(3R*,6R*,9R*,12R*)]-
• 133038-85-4
• DTXSID70157914
• benzyl N-[(1S)-1-[[(1S,4S)-1-benzyl-4-[[(2S)-2-(benzyloxycarbonylamino)-3-methyl-butanoyl]amino]-2,2-difluoro-3-oxo-5-phenyl-pentyl]carbamoyl]-2-methyl-propyl]carbamate

• Inchi： InChI=1S/C44H50F2N4O7/c1-29(2)37(49-42(54)56-27-33-21-13-7-14-22-33)40(52)47-35(25-31-17-9-5-10-18-31)39(51)44(45,46)36(26-32-19-11-6-12-20-32)48-41(53)38(30(3)4)50-43(55)57-28-34-23-15-8-16-24-34/h5-24,29-30,35-38H,25-28H2,1-4H3,(H,47,52)(H,48,53)(H,49,54)(H,50,55)/t35-,36-,37-,38-/m0/s1
• InChI Key： YNCPFORRBHVPKK-ZQWQDMLBSA-N
• SMILES： C1C=CC(COC(N[C@H](C(N[C@H](C(C([C@@H](NC([C@H](C(C)C)NC(OCC2C=CC=CC=2)=O)=O)CC2C=CC=CC=2)(F)F)=O)CC2C=CC=CC=2)=O)C(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 784.365
• Monoisotopic Mass: 784.364756
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 57
• Rotatable Bond Count: 21
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 152

Experimental Properties

• Density: 1.21
• Boiling Point: 958.4°Cat760mmHg
• Flash Point: 533.4°C
• Refractive Index: 1.563
• PSA: 151.93